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Compound of Interest

Compound Name: Trisodium pentacyanoaminoferrate

Cat. No.: B086921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trisodium pentacyanoaminoferrate, Na₃[Fe(CN)₅NH₃], is a complex inorganic salt that has

garnered significant interest within various scientific domains, including analytical chemistry

and catalysis. Its utility is intrinsically linked to its stability under diverse conditions and its

reactivity, which is characterized by ligand substitution and redox processes at the central iron

atom. This technical guide provides a comprehensive overview of the stability and reactivity of

Trisodium pentacyanoaminoferrate, presenting quantitative data, detailed experimental

protocols, and visual representations of its chemical behavior to support researchers,

scientists, and drug development professionals in their work with this compound.

Physicochemical Properties
Trisodium pentacyanoaminoferrate is a yellow-green crystalline solid that is highly soluble in

water. The central iron atom is in the +2 oxidation state and is coordinated to five cyanide

ligands and one ammine ligand in a pseudo-octahedral geometry.
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Property Value

Molecular Formula Na₃[Fe(CN)₅NH₃]

Molecular Weight 271.93 g/mol

Appearance Yellow-green crystalline solid

Solubility High in water

Iron Oxidation State Fe(II)

Stability
The stability of Trisodium pentacyanoaminoferrate is a critical factor for its storage, handling,

and application. Its degradation can be influenced by temperature, light, and pH.

Thermal Stability
The thermal stability of pentacyanoferrate(II) complexes is related to the strength of the bond

between the iron center and the sixth ligand (in this case, ammonia). The decomposition

mechanism in a vacuum for a series of pentacyanoferrate(II) complexes has been studied,

revealing that the thermal stability correlates with the spectrochemical series. While a specific

decomposition temperature for Trisodium pentacyanoaminoferrate is not readily available in

the literature, it is known that heating the compound will lead to the loss of the ammine ligand.

Photostability
Like many cyanide complexes, Trisodium pentacyanoaminoferrate can be sensitive to light.

It is recommended to store the compound in the dark to prevent photodegradation.

pH Stability
The stability of Trisodium pentacyanoaminoferrate in aqueous solution is pH-dependent. In

acidic solutions, protonation of the cyanide ligands can occur, potentially leading to the release

of toxic hydrogen cyanide gas and the formation of Prussian blue. The complex is most stable

in alkaline conditions (pH 10-12).

Reactivity
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The reactivity of Trisodium pentacyanoaminoferrate is primarily centered on two key

processes: redox reactions involving the iron center and ligand substitution reactions.

Redox Reactivity
The iron(II) center can be oxidized to iron(III), forming the corresponding

pentacyanoaminoferrate(III) complex, [Fe(CN)₅NH₃]²⁻. This is a reversible process.

Oxidation: Na₃[Fe(CN)₅NH₃] → Na₂[Fe(CN)₅NH₃] + Na⁺ + e⁻

Common oxidizing agents such as hydrogen peroxide can facilitate this oxidation.

Reduction: The Fe(III) complex can be reduced back to the Fe(II) state using reducing agents

like sodium borohydride.

While a specific standard redox potential for the [Fe(CN)₅NH₃]³⁻/[Fe(CN)₅NH₃]²⁻ couple is not

widely reported, the redox potential of pentacyanoferrate complexes is influenced by the nature

of the sixth ligand.

Ligand Substitution Reactivity
The ammine ligand in Trisodium pentacyanoaminoferrate can be replaced by other ligands.

The mechanism of these substitution reactions in pentacyanoferrate(II) complexes is generally

considered to be dissociative, proceeding through a short-lived aquated intermediate,

[Fe(CN)₅(H₂O)]³⁻.

The rate of ligand substitution is dependent on the nature of the entering ligand.

Entering Ligand Rate Constant (k) at 25°C

Pyrazine 10 M⁻¹s⁻¹

4,4'-bipyridine 50 M⁻¹s⁻¹

1,2-bis(4-pyridyl)ethane 66 M⁻¹s⁻¹

trans-1,2-bis(4-pyridyl)ethylene 95 M⁻¹s⁻¹
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Note: These rate constants are for the formation of dinuclear complexes from the aquated

pentacyanoferrate(II) intermediate and illustrate the influence of the entering ligand on the

reaction rate.

Experimental Protocols
Synthesis of Trisodium Pentacyanoaminoferrate
Two primary methods for the synthesis of Trisodium pentacyanoaminoferrate are prevalent.

Method 1: From Sodium Nitroprusside

This method involves the reduction of sodium nitroprusside with ammonia.

Materials: Sodium nitroprusside (Na₂[Fe(CN)₅NO]·2H₂O), concentrated ammonia solution,

ethanol.

Procedure:

Dissolve sodium nitroprusside in deionized water in a flask and cool the solution to 0-5°C

in an ice bath.

Slowly add an excess of cold, concentrated ammonia solution with constant stirring. The

pH should be maintained between 10 and 12.

Continue stirring in the ice bath for several hours. The color of the solution will change

from red to yellow-green.

Precipitate the product by adding cold ethanol to the reaction mixture.

Filter the resulting yellow-green precipitate, wash with ethanol, and dry under vacuum.

Method 2: From Ferrous Chloride

This method avoids the use of the light-sensitive sodium nitroprusside.

Materials: Ferrous chloride tetrahydrate (FeCl₂·4H₂O), sodium cyanide (NaCN),

concentrated ammonium hydroxide, hypophosphorous acid (as a stabilizer).
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Procedure:

Prepare an aqueous solution of ferrous chloride tetrahydrate stabilized with a small

amount of hypophosphorous acid.

Prepare a separate aqueous solution of sodium cyanide.

Concurrently add the ferrous chloride solution and the sodium cyanide solution to a stirred,

concentrated solution of ammonium hydroxide. The molar ratio of ferrous chloride to

sodium cyanide should be approximately 1:5.

Continue stirring for a specified period to allow for the formation of the complex.

Isolate the product by precipitation with a suitable organic solvent, followed by filtration,

washing, and drying.

Kinetic Study of Ligand Substitution
A general protocol for studying the kinetics of ligand substitution using UV-Vis

spectrophotometry.

Materials: Trisodium pentacyanoaminoferrate, the entering ligand of interest, buffered

aqueous solutions.

Procedure:

Prepare a stock solution of Trisodium pentacyanoaminoferrate in a suitable buffer.

Prepare a series of solutions of the entering ligand at different concentrations in the same

buffer.

Initiate the reaction by mixing the Trisodium pentacyanoaminoferrate solution with a

ligand solution in a cuvette.

Monitor the change in absorbance at a wavelength where the reactant and product have

significantly different molar absorptivities over time using a UV-Vis spectrophotometer.
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Determine the pseudo-first-order rate constant (k_obs) from the absorbance versus time

data.

Repeat the experiment with different concentrations of the entering ligand.

Plot k_obs versus the concentration of the entering ligand to determine the second-order

rate constant for the substitution reaction.
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Caption: Workflow for the synthesis of Trisodium pentacyanoaminoferrate.
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Caption: Redox cycle of the pentacyanoaminoferrate complex.

Ligand Substitution Mechanism
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Caption: Dissociative mechanism for ligand substitution.
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Available at: [https://www.benchchem.com/product/b086921#trisodium-
pentacyanoaminoferrate-stability-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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